Cas no 938762-53-9 (N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine)

• Product Name: N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine
• CAS No: 938762-53-9
• MF: C₁₄H₁₃Cl₂N₃O
• MW: 310.178520917892
• CID: 6492459
• PubChem ID: 16626317
• Update Time: 2025-07-09

N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine
• 938762-53-9
• AKOS033918073
• Z245921166
• EN300-26596363
• N-[1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidene]propan-2-amine
• AKOS002598521

• Inchi： 1S/C14H13Cl2N3O/c1-9(2)18-12-5-3-4-6-19(12)14(20)10-7-11(15)13(16)17-8-10/h3-9H,1-2H3/b18-12+
• InChI Key： VWMVGDHTBGRJLP-LDADJPATSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N1C=CC=C/C/1=N\C(C)C)=O)Cl

Computed Properties

• Exact Mass: 309.0435674g/mol
• Monoisotopic Mass: 309.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.6Ų

Additional information on N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine

N-1-(5,6-Dichloropyridine-3-Carbonyl)-1,2-Dihydropyridin-2-Ylidene Propan-2-Amine: A Comprehensive Overview

The compound with CAS No. 938762-53-9, known as N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent advancements in synthetic methodologies and bioactivity assessments have further highlighted its significance in the scientific community.

N-1-(5,6-Dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amine belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers. The molecule's structure incorporates a dihydropyridine ring system fused with a pyridine moiety, both of which are critical for its pharmacological activity. The presence of chlorine atoms at the 5 and 6 positions of the pyridine ring introduces additional electronic effects that modulate the compound's interactions with biological targets.

Recent studies have focused on optimizing the synthesis of N-1-(5,6-dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-ylidenepropan-2-amines to enhance yield and purity. Researchers have employed advanced catalytic systems and green chemistry principles to develop more sustainable production methods. These efforts have not only improved the scalability of synthesis but also reduced environmental impact, aligning with current industry trends toward eco-friendly manufacturing.

The pharmacological profile of this compound has been extensively investigated in preclinical models. N-1-(5,6-Dichloropyridine-3-carbonyl)-1,2-dihydropyridin-2-Ylidene Propan-amines exhibit potent inhibitory activity against various enzyme targets, making them promising candidates for treating conditions such as hypertension and cardiovascular diseases. Additionally, recent findings suggest potential applications in neurodegenerative disorders due to their ability to modulate neuronal signaling pathways.

In terms of structural analysis, the molecule's dihydropyridine ring plays a pivotal role in stabilizing its conformation and influencing its bioavailability. The substitution pattern on the pyridine ring further enhances its solubility and permeability properties, which are critical for effective drug delivery. Computational modeling studies have provided insights into the compound's binding affinities and selectivity profiles, aiding in the design of next-generation analogs with improved therapeutic indices.

Recent advancements in medicinal chemistry have also explored the use of N-(5,6-dichloropyridine carbonyl) substituents in creating multi-targeted therapeutics. By leveraging the unique properties of this compound class, researchers aim to develop drugs that address complex pathophysiological mechanisms associated with chronic diseases. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into clinical trials.

In conclusion, N-(5,6-Dichloropyridine carbonyl) Propan-amines represent a cutting-edge class of compounds with immense potential in drug discovery and development. Their structural versatility and pharmacological efficacy make them a focal point for ongoing research. As scientific understanding continues to evolve, this compound will likely play a pivotal role in advancing novel therapeutic strategies across diverse medical domains.